Cas no 2248305-47-5 (1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate)

• Product Name: 1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate
• CAS No: 2248305-47-5
• MF: C₁₉H₂₄N₂O₆
• MW: 376.403665542603
• CID: 5778877
• PubChem ID: 165731465
• Update Time: 2025-06-07

1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate
• A1-63687
• EN300-6520375
• 2248305-47-5
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-{[(tert-butoxy)carbonyl]amino}hexanoate

• Inchi： 1S/C19H24N2O6/c1-19(2,3)26-18(25)20-12-8-4-5-11-15(22)27-21-16(23)13-9-6-7-10-14(13)17(21)24/h6-7,9-10H,4-5,8,11-12H2,1-3H3,(H,20,25)
• InChI Key： XFVQNBFSIKOGPC-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 376.16343649g/mol
• Monoisotopic Mass: 376.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate

Professional Introduction to 1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate (CAS No. 2248305-47-5)

1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2248305-47-5, represents a fascinating intersection of heterocyclic chemistry and peptidomimetic design. The molecular structure incorporates a 1,3-dioxoisoindoline core, which is a versatile scaffold known for its presence in various bioactive natural products and synthetic intermediates. Additionally, the presence of a tert-butoxycarbonyl (Boc)-protected amino group on a hexanoate side chain suggests potential applications in peptide coupling and protein modification studies.

The 1,3-dioxoisoindoline moiety is particularly noteworthy due to its structural rigidity and ability to participate in multiple hydrogen bonding interactions, making it an attractive component in the design of enzyme inhibitors and receptor ligands. Recent advancements in medicinal chemistry have highlighted the importance of such scaffolds in developing small-molecule drugs that target specific biological pathways. For instance, derivatives of dioxoisoindoline have been explored as inhibitors of enzymes involved in cancer metabolism and inflammation, demonstrating their therapeutic promise.

The Boc-amino acid derivative aspect of this compound further extends its utility in synthetic chemistry. The Boc group provides stability to the amino function under various reaction conditions while allowing for selective deprotection when necessary. This feature is particularly valuable in multi-step syntheses where protecting group strategies are critical. The hexanoate side chain adds an additional layer of structural complexity, which can influence solubility, metabolic stability, and pharmacokinetic properties of any derivatives synthesized from this compound.

In the context of current research trends, the development of novel peptidomimetics has become a cornerstone in drug discovery due to their ability to mimic peptide bioactivities with improved pharmacokinetic profiles. The structure of 1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate aligns well with this trend, as it combines a heterocyclic core with functionalized side chains that can be further modified to achieve specific biological activities. For example, researchers have utilized similar scaffolds to develop inhibitors of proteases that play roles in viral replication or bacterial infection pathways.

One particularly intriguing application of this compound lies in its potential use as a building block for covalent inhibitors. Covalent drug candidates have gained prominence due to their high target specificity and prolonged duration of action compared to traditional non-covalent inhibitors. The presence of both the dioxoisoindoline and Boc-amino acid functionalities provides multiple sites for covalent bond formation with target proteins. This characteristic makes it an excellent candidate for generating irreversible inhibitors that can disrupt critical biological processes in diseases such as cancer or neurodegeneration.

The synthesis of 1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate involves intricate organic transformations that showcase the expertise required in modern synthetic chemistry. Key steps typically include cyclization reactions to form the dioxoisoindoline ring system, followed by selective functionalization at the 2-position and elongation of the side chain via esterification or amidation reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to introduce additional substituents or link different molecular fragments together.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like this one for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. The structural diversity offered by compounds featuring dioxoisoindoline motifs makes them particularly valuable in these efforts, as they can be rapidly modified to explore different chemical space while maintaining core structural features that contribute to biological activity.

Recent studies have also highlighted the role of computational methods in optimizing synthetic routes for complex molecules such as 1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate. Molecular modeling techniques can predict reaction outcomes and guide chemists toward more efficient synthetic strategies, reducing both time-to-market and production costs. These computational tools are essential in modern drug discovery pipelines, where rapid iteration and high fidelity are paramount.

Future directions for research on this compound may include exploring its derivatives as probes for enzyme mechanisms or as lead compounds for drug development programs targeting neglected tropical diseases. The versatility of the dioxoisoindoline scaffold allows for broad structural modifications without sacrificing key functional elements necessary for biological activity. This flexibility makes it an ideal candidate for generating a series of analogs with tailored properties through combinatorial chemistry or automated synthesis platforms.

In conclusion,1,3-Dioxoisoindolin-2-yl 6-((tert-butoxycarbonyl)amino)hexanoate (CAS No. 2248305-47-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its combination of a heterocyclic core with functionalized side chains opens up numerous possibilities for developing novel therapeutic agents that address unmet medical needs across various disease areas. As research continues to uncover new synthetic methodologies and biological targets,this compound is poised to play an important role in shaping the future landscape of medicinal chemistry.